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Compound of Interest

1-(2-Hydroxyethyl)-3-
Compound Name:
methylimidazolium chloride

Cat. No. B025667

An Objective Comparison of 1-(2-Hydroxyethyl)-3-methylimidazolium chloride and Other
Imidazolium-Based lonic Liquids

Introduction

Imidazolium-based ionic liquids (ILs) are a class of organic salts with low melting points, often
liquid at or near room temperature. Their unique properties, including low volatility, high thermal
stability, and tunable physicochemical characteristics, have made them attractive as "green”
solvents and materials in a wide range of applications, from chemical synthesis and catalysis to
biomass processing and electrochemistry.[1][2][3] The properties of these ILs can be finely
tuned by modifying the structure of the cation and the choice of the anion.

This guide provides a comparative analysis of 1-(2-hydroxyethyl)-3-methylimidazolium
chloride ([HOEtMIM]CI) against two other common imidazolium chlorides: 1-ethyl-3-
methylimidazolium chloride ([JEMIM]CI) and 1-butyl-3-methylimidazolium chloride ([BMIM]CI).
The primary distinction lies in the substituent at the N-1 position of the imidazolium ring: a
hydroxyethyl group for [HOEtMIM]CI versus simple alkyl chains for [EMIM]CI and [BMIM]CI.
This structural difference, particularly the presence of a hydroxyl group, imparts distinct
properties and potential applications to [HOEtMIM]CI.

Physicochemical Properties
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The fundamental properties of these ionic liquids are summarized below. The presence of the
hydroxyl group in [HOEtMIMI]CI results in a higher molecular weight compared to its ethyl
analogue, [EMIM]CI, and influences its melting point. The trend of increasing molecular weight
with the size of the alkyl or functionalized alkyl chain is also evident.

1-(2-
Hydroxyethyl)-3-

1-Ethyl-3-

1-Butyl-3-

Property methylimidazolium methylimidazolium methylimidazolium
chloride chloride ([EMIM]CI) chloride ([BMIM]CI)
([HOEtMIMICI)

CAS Number 61755-34-8[4][5][6] 65039-09-0[2][7] 79917-90-1[8][9]
CeH11CIN20[4][10][11]

Molecular Formula [12] CeH11CIN2[2][7][13] CsH15CIN2[14]

162.62 g/mol [4][6][10]

Molecular Weight 146.62 g/mol [2][7][13] 174.67 g/mol [14]

[11][12]
. . 77-79 °C[3][7], 87
Melting Point 83 °C[4][5][6] ~70 °C
°C[2]
Density Not Available 1.341 g/cm3 (26 °C)[2]  Not Available
H301 (Toxic if

H302 (Harmful if H302 (Harmful if swallowed), H315
swallowed), H315 swallowed), H315 (Causes skin

GHS Hazard (Causes skin (Causes skin irritation), H319

Statements irritation), H319 irritation), H319 (Causes serious eye

(Causes serious eye
irritation)[10][11]

(Causes serious eye
irritation)[3][7]

irritation), H411 (Toxic
to aquatic life with

long lasting effects)

Applications and Performance

The choice of imidazolium IL often depends on the specific requirements of the application,

such as solvent polarity, hydrogen bonding capability, and interaction with other components.

The hydroxyl group in [HOEtMIM]CI provides an additional functional handle, expanding its

utility.
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Application Area

1-(2-
Hydroxyethyl)-3-
methylimidazolium
chloride
([HOEtMIMICI)

1-Ethyl-3-
methylimidazolium
chloride ([EMIM]CI)

1-Butyl-3-
methylimidazolium
chloride ([BMIM]CI)

Biomass Processing

Plays a role in the
conversion of biomass

to biofuels.

A well-known solvent
for dissolving cellulose
and lignocellulosic
biomass.[2][7]

Highly efficient direct
solvent for the
dissolution and
regeneration of

cellulose.[8]

Electrochemistry

Used as an electrolyte
for the
electrodeposition of
metals and in
advanced batteries
(e.g., Al-air).[4]

Serves as a precursor
for advanced
electrolytes in
batteries and

supercapacitors.[2]

Forms
organoaluminate
molten salts with AICI3
for use as acidic

catalysts.[8]

Chemical Synthesis

Acts as a versatile
solvent and catalyst in

organic synthesis.[4]

Functions as a polar,
non-volatile solvent to
enhance selectivity in
reactions like the

Diels-Alder reaction.

[3]

Used as a medium for
alkylation reactions
when combined with
AICIs.[8]

Acts as a stabilizing

agent in drug

Less commonly cited

Less commonly cited

] formulations, for direct for direct
Pharmaceuticals ) ] - ) )
improving solubility pharmaceutical pharmaceutical
and bioavailability of formulation. formulation.
active ingredients.
Enables the

Material Science

Utilized in the
synthesis of polymers
and nanocomposites.
[11]

production of bio-
based materials,
fibers, and films from

cellulose.[2]

Used as a plasticizer.

[9]

© 2025 BenchChem. All rights reserved.

3/9

Tech Support


https://roco.global/product/1-ethyl-3-methylimidazolium-chloride-emim-cl/
https://en.wikipedia.org/wiki/1-Ethyl-3-methylimidazolium_chloride
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5114025.htm
https://roco.global/product/1-2-hydroxyethyl-3-methylimidazolium-chloride-99/
https://roco.global/product/1-ethyl-3-methylimidazolium-chloride-emim-cl/
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5114025.htm
https://roco.global/product/1-2-hydroxyethyl-3-methylimidazolium-chloride-99/
https://www.sigmaaldrich.com/HK/zh/product/aldrich/272841
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5114025.htm
https://www.sustainable-bio.com/green-chemistry/1-2-hydroxyethyl-3-methylimidazolium-chloride-item-787.html
https://roco.global/product/1-ethyl-3-methylimidazolium-chloride-emim-cl/
https://www.nbinno.com/article/other-organic-chemicals/comprehensive-look-1-butyl-3-methyl-imidazolium-chloride-properties-applications-benefits-wb
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b025667?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Validation & Comparative

Check Availability & Pricing

- . i o ) Considered an
Exhibits antimicrobial Applied in metal ion ) )
emerging persistent

o activity against extraction and i
Other Applications ] aquatic pollutant,
several human separation processes. o _
raising environmental
pathogens.[4] [2]

concerns.[8]

Experimental Protocols
General Synthesis of Imidazolium Chlorides

The synthesis of 1-alkyl-3-methylimidazolium chlorides is typically achieved through a direct
quaternization reaction. The following protocol is a generalized procedure based on the
synthesis of [BMIM]CI and can be adapted for [HOEtMIM]CI and [EMIM]CI by selecting the
appropriate chloro-compound.[8]

Materials:

e 1-methylimidazole

o Appropriate chloro-reagent:
o For [HOEtMIM]CI: 2-chloroethanol
o For [EMIMI]CI: Chloroethane (requires a pressure vessel) or Ethyl chloride
o For [BMIM]CI: 1-chlorobutane

¢ Solvent (e.g., acetonitrile)

o Ethyl acetate (for washing)

Procedure:

 In a round-bottom flask, dissolve an equimolar amount of 1-methylimidazole and the
corresponding chloro-reagent (e.g., 1-chlorobutane) in acetonitrile.

» Reflux the solution for 24-48 hours under an inert atmosphere (e.g., Argon).
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After cooling the reaction mixture to room temperature, two layers may form. The lower layer
is the ionic liquid.

Remove the upper solvent layer. Wash the lower ionic liquid layer multiple times with ethyl
acetate to remove any unreacted starting materials.

Remove the remaining solvent from the purified ionic liquid using a rotary evaporator.

Dry the final product under high vacuum at an elevated temperature (e.g., 50-70 °C) for at
least 24 hours to yield the pure ionic liquid.

Reactants
- R-Cl
G-methyhmldaZOh?) [ (e.g., 2-chloroethanolD
4 Process h

1. Mix in Solvent
2. Reflux (24-48h)

3. Cool & Separate Layers

4. Wash with Ethyl Acetate

5. Rotary Evaporation
6. Vacuum Drying

Pure Imidazolium Chloride IL

© 2025 BenchChem. All rights reserved. 5/9 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b025667?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Validation & Comparative

Check Availability & Pricing

Click to download full resolution via product page

General workflow for the synthesis of imidazolium chloride ionic liquids.

Structure-Property Relationship and Toxicity
Insights

The functional group on the imidazolium cation is a key determinant of the ionic liquid's
properties and its environmental impact.

» Effect of the Hydroxyl Group: The -OH group in [HOEtMIM]CI introduces the ability to form
hydrogen bonds, which is absent in simple alkyl-substituted cations like [EMIM]* and
[BMIM]*. This makes [HOEtMIM]CI more hydrophilic and can enhance its ability to dissolve
polar molecules, including certain active pharmaceutical ingredients, and to interact with
biomass.[15]

o Effect of Alkyl Chain Length: As the alkyl chain length increases from ethyl ([EMIM]CI) to
butyl ([BMIM]CI), the hydrophobicity of the ionic liquid increases.[15][16] This generally leads
to an increase in viscosity and a decrease in density.[15][16][17]

o Toxicity: The toxicity of imidazolium-based ILs is a significant consideration. Studies have
shown that toxicity is primarily dictated by the cation structure rather than the anion.[18] A
well-established trend is that toxicity increases with the length of the alkyl side chain.[19]
This is reflected in the GHS classifications, where [BMIM]CI is classified as "Toxic if
swallowed" (H301) and toxic to aquatic life, a more severe classification than the "Harmful if
swallowed" (H302) designation for [HOEtMIM]CI and [EMIM]CL.[7][10] The primary
mechanism of toxicity is believed to be the disruption of cell plasma membranes.[20] While
the hydroxyl group on [HOEtMIM]CI may influence its biological interactions, its overall acute
toxicity appears lower than its longer-chain analogue, [BMIM]CI.
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Logical relationship between cation structure and resulting IL properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426
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